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Compound of Interest

Compound Name:
N'-(3-

aminophenyl)ethanimidamide

Cat. No.: B062629 Get Quote

Essential Safety and Handling Guide for N'-(3-
aminophenyl)ethanimidamide
Disclaimer: The information provided in this guide pertains to N-(3-Aminophenyl)acetamide

(CAS No. 102-28-3), also known as 3'-Aminoacetanilide. This compound is chemically very

similar to the requested N'-(3-aminophenyl)ethanimidamide, for which a specific Safety Data

Sheet (SDS) was not readily available. The provided safety protocols are based on the

available data for N-(3-Aminophenyl)acetamide and should be considered a robust starting

point for safe handling.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(3-aminophenyl)ethanimidamide. Adherence to

these protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure to N'-(3-
aminophenyl)ethanimidamide, which is classified as a hazardous substance. The following

table summarizes the required PPE.
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PPE Category Specification Standard Compliance

Eye Protection

Chemical safety goggles. A

face shield should be worn in

addition to goggles if there is a

splash hazard.[1]

EN 166 (EU) or ANSI Z87.1

(US)[1][2]

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).[1]
ASTM D6978

Body Protection

A disposable gown made of

polyethylene-coated

polypropylene or a similar

resistant material. A lab coat

can be worn for low-volume

handling, but a chemical-

resistant apron is

recommended.[1]

EN 13034

Respiratory Protection

Generally not required for

small-scale laboratory use with

adequate ventilation. For

large-scale use or in case of

insufficient ventilation where

dust may be generated, a

NIOSH-approved N95 (or

better) particulate respirator is

recommended.[1]

NIOSH or EN 149

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize risks. The following step-

by-step guidance outlines the key procedures.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Labeling: Ensure the container is clearly labeled with the chemical name, CAS number (102-

28-3 for N-(3-Aminophenyl)acetamide), and appropriate hazard warnings.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[3] Keep the container tightly closed.

Handling and Use
Ventilation: All handling procedures should be performed in a well-ventilated area, preferably

within a chemical fume hood.

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in the laboratory.

Spill Management: In case of a spill, evacuate the area and prevent the spread of the dust.

Wear appropriate PPE and clean the spill using a method that does not generate dust (e.g.,

using a wet cloth or a HEPA-filtered vacuum). Collect the spilled material into a sealed

container for disposal.

Disposal Plan
Waste Classification: N'-(3-aminophenyl)ethanimidamide waste is considered hazardous.

Containerization: Collect all waste material (including contaminated PPE) in a clearly

labeled, sealed, and appropriate hazardous waste container.

Disposal Route: Dispose of the hazardous waste through a licensed environmental disposal

company. Do not dispose of it down the drain or in regular trash.

Experimental Workflow and Safety Protocols
The following diagram illustrates the standard workflow for handling N'-(3-
aminophenyl)ethanimidamide, incorporating the essential safety checkpoints.
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Caption: Workflow for Safe Handling and Disposal of N'-(3-aminophenyl)ethanimidamide.
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Hazard Information and First Aid
A summary of the hazards associated with N-(3-Aminophenyl)acetamide and the

corresponding first-aid measures are provided below.

Hazard Class GHS Classification First Aid Measures

Skin Irritation
H315: Causes skin irritation.[1]

[4]

IF ON SKIN: Immediately

remove all contaminated

clothing. Wash the affected

area with plenty of soap and

water for at least 15 minutes.

Seek medical attention if

irritation persists.[1]

Eye Irritation
H319: Causes serious eye

irritation.[1][4]

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing for at least 15

minutes. Seek immediate

medical attention.[1]

Respiratory Irritation
H335: May cause respiratory

irritation.[4]

IF INHALED: Move the person

to fresh air and keep them in a

position comfortable for

breathing. If breathing is

difficult, provide oxygen. Seek

medical attention if you feel

unwell.[1]

Ingestion

Not classified as acutely toxic,

but ingestion should be

avoided.

IF SWALLOWED: Do NOT

induce vomiting. Rinse mouth

with water. Seek medical

attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.dk [fishersci.dk]

2. enamine.enamine.net [enamine.enamine.net]

3. N-(3-aminophenyl)acetamide - Wikidata [wikidata.org]

4. N-(3-Aminophenyl)propanamide | C9H12N2O | CID 89953 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling N'-(3-
aminophenyl)ethanimidamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062629#personal-protective-equipment-for-handling-
n-3-aminophenyl-ethanimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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